![molecular formula C22H24N4O2 B5659230 4-{1-benzyl-5-[2-(tetrahydrofuran-2-yl)ethyl]-1H-1,2,4-triazol-3-yl}benzamide](/img/structure/B5659230.png)
4-{1-benzyl-5-[2-(tetrahydrofuran-2-yl)ethyl]-1H-1,2,4-triazol-3-yl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of complex molecules like "4-{1-benzyl-5-[2-(tetrahydrofuran-2-yl)ethyl]-1H-1,2,4-triazol-3-yl}benzamide" typically involves multi-step chemical reactions, starting from simpler precursors. These processes may include the formation of the 1,2,4-triazole ring, introduction of the tetrahydrofuran-2-yl)ethyl group, and final attachment of the benzamide moiety. Literature on the specific synthesis of this compound may not be directly available, but methods for synthesizing similar triazole derivatives have been explored, highlighting the importance of such compounds in medicinal chemistry and their broad spectrum of biological activities (Verma, Sinha, & Bansal, 2019).
Molecular Structure Analysis
The molecular structure of such compounds is characterized by the presence of a 1,2,4-triazole ring, a key heterocyclic motif known for its diverse chemical properties and biological activities. The structure-activity relationship (SAR) of triazole derivatives is a subject of intense research, aiming to explore the correlation between the molecular structure and the biological or chemical properties of these compounds.
Chemical Reactions and Properties
Triazole derivatives, including compounds similar to "4-{1-benzyl-5-[2-(tetrahydrofuran-2-yl)ethyl]-1H-1,2,4-triazol-3-yl}benzamide," participate in various chemical reactions, such as nucleophilic substitution and cycloaddition. These reactions are essential for the modification and functionalization of the triazole ring, enabling the synthesis of compounds with desired properties and activities (Kaushik et al., 2019).
properties
IUPAC Name |
4-[1-benzyl-5-[2-(oxolan-2-yl)ethyl]-1,2,4-triazol-3-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O2/c23-21(27)17-8-10-18(11-9-17)22-24-20(13-12-19-7-4-14-28-19)26(25-22)15-16-5-2-1-3-6-16/h1-3,5-6,8-11,19H,4,7,12-15H2,(H2,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWCBSRYVXHTQIV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CCC2=NC(=NN2CC3=CC=CC=C3)C4=CC=C(C=C4)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.